Cas no 1804872-05-6 (2-(Aminomethyl)-3-(difluoromethyl)-5-methyl-4-nitropyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-5-methyl-4-nitropyridine
• CAS No: 1804872-05-6
• MF: C₈H₉F₂N₃O₂
• MW: 217.172768354416
• CID: 4897952
• Update Time: 2025-06-07

2-(Aminomethyl)-3-(difluoromethyl)-5-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-5-methyl-4-nitropyridine

• Inchi： 1S/C8H9F2N3O2/c1-4-3-12-5(2-11)6(8(9)10)7(4)13(14)15/h3,8H,2,11H2,1H3
• InChI Key： YTILBDKIFMZGRZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C)=CN=C1CN)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 0.6
• Topological Polar Surface Area: 84.7

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-methyl-4-nitropyridine

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-5-methyl-4-nitropyridine (CAS No. 1804872-05-6)

2-(Aminomethyl)-3-(difluoromethyl)-5-methyl-4-nitropyridine, with the CAS number 1804872-05-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of nitropyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the aminomethyl, difluoromethyl, and methyl groups, contribute to its distinctive chemical and biological properties.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-5-methyl-4-nitropyridine has been extensively studied due to its potential as a lead compound in drug discovery. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development. The synthesis typically involves multi-step reactions, including nitration, substitution, and reduction processes, which are optimized to achieve high yields and purity.

In terms of its chemical properties, 2-(Aminomethyl)-3-(difluoromethyl)-5-methyl-4-nitropyridine exhibits excellent solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This solubility profile is advantageous for various applications, including formulation development and in vitro studies. Additionally, the presence of the nitro group imparts strong electron-withdrawing properties, which can influence the compound's reactivity and stability under different conditions.

The biological activity of 2-(Aminomethyl)-3-(difluoromethyl)-5-methyl-4-nitropyridine has been a focal point of numerous studies. Research has shown that this compound exhibits potent antimicrobial activity against a wide range of bacteria and fungi. The mechanism of action is believed to involve the disruption of microbial cell membranes and the inhibition of essential enzymes involved in cellular metabolism. These findings have sparked interest in exploring its potential as a novel antimicrobial agent.

Beyond its antimicrobial properties, 2-(Aminomethyl)-3-(difluoromethyl)-5-methyl-4-nitropyridine has also demonstrated promising antiviral activity. Studies have reported that it can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral mechanism is thought to involve the interference with viral entry into host cells or the inhibition of viral enzyme function. These results suggest that this compound could be a valuable candidate for the development of antiviral therapies.

In the context of cancer research, 2-(Aminomethyl)-3-(difluoromethyl)-5-methyl-4-nitropyridine has shown potential as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The compound's selective cytotoxicity towards cancer cells while sparing normal cells makes it an attractive candidate for further investigation in oncology.

To further understand the pharmacological profile of 2-(Aminomethyl)-3-(difluoromethyl)-5-methyl-4-nitropyridine, extensive pharmacokinetic and pharmacodynamic studies have been conducted. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound has been found to exhibit favorable pharmacokinetic parameters, such as good oral bioavailability and a long half-life, which are essential for its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Aminomethyl)-3-(difluoromethyl)-5-methyl-4-nitropyridine in various disease models. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal adverse effects. These findings are encouraging and pave the way for more advanced clinical trials to explore its therapeutic potential.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-5-methyl-4-nitropyridine (CAS No. 1804872-05-6) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.